molecular formula C6H7ClF3N3O2 B1528254 2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride CAS No. 1442093-18-6

2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride

Cat. No. B1528254
CAS RN: 1442093-18-6
M. Wt: 245.59 g/mol
InChI Key: QOYDTUZVIYLKBP-UHFFFAOYSA-N
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Description

The compound “2-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid hydrochloride” is a derivative of pyrazole, which is a type of heterocyclic aromatic organic compound. The trifluoromethyl group (CF3) is a common functional group in organic chemistry, known for its high electronegativity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the trifluoromethyl group, which is known for its high electronegativity .

Scientific Research Applications

Synthesis and Characterization

  • A series of 1,3,5-triaryl-2-pyrazolines were synthesized by reacting 4-alkoxychalcones with hydrazine derivatives, demonstrating the compound's utility in creating fluorescent molecules with potential applications in optical materials and sensors (Hasan, Abbas, & Akhtar, 2011).

Cyclization Reactions

  • Divergent cyclization reactions involving 2-(5-amino-4-carbamoyl-1H-pyrazol-3-yl) acetic acids with various electrophiles have been studied, revealing the compound's versatility in generating a range of bicyclic heterocycles. These reactions are highly sensitive to the nature of the reagents and the acidity of the reaction medium, indicating the compound's potential in synthesizing complex heterocyclic structures with specific properties (Smyth et al., 2007).

Metal Ion Binding Studies

  • The compound has been utilized to generate ATCUN-like metal ion binding sites by condensation with dipeptides, leading to the synthesis of derivatives with potential applications in coordination chemistry and metal ion sensing (Boa, Crane, Kowalczyk, & Sultana, 2005).

Heterocyclic Compound Synthesis

  • The compound's derivatives have been used in the synthesis of new pyrazolo[1,5-a]pyrimidines, demonstrating its utility in creating diverse heterocyclic structures with potential pharmacological activities (Martins et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Many bioactive compounds contain α-tertiary amines, which are key components .

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Trifluoromethyl-containing compounds are of great interest in medicinal chemistry and other fields .

properties

IUPAC Name

2-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]acetic acid;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6F3N3O2.ClH/c7-6(8,9)5-3(10)1-12(11-5)2-4(13)14;/h1H,2,10H2,(H,13,14);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOYDTUZVIYLKBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=NN1CC(=O)O)C(F)(F)F)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7ClF3N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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